Cas no 51586-20-0 (2,3-Dimethylbenzylamine)

• Product Name: 2,3-Dimethylbenzylamine
• CAS No: 51586-20-0
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD00052680
• CID: 56042
• PubChem ID: 2800811
• Update Time: 2025-10-29

2,3-Dimethylbenzylamine Chemical and Physical Properties

Names and Identifiers

• (2,3-Dimethylphenyl)methanamine
• 2,3-Dimethylbenzylamine
• [(2,3-Dimethylphenyl)methyl]amine
• 2,3-dimethylbenzyl amine
• 2,3-Dimethyl-benzylamine
• 1-(2,3-dimethylphenyl)methanamine
• (2,3-dimethylphenyl)methylamine
• Benzenemethanamine, 2,3-dimethyl-
• 3-(Aminomethyl)-o-xylene
• Benzenemethanamine,2,3-dimethyl-
• UKLRWOHZBISUMI-UHFFFAOYSA-N
• 2,3-Dimethylbenzylamine, AldrichCPR
• STK503753
• SBB017637
• CK1112
• TRA0
• SCHEMBL15997
• A828671
• DTXSID90384189
• CS-0182142
• PS-4690
• EN300-863878
• 51586-20-0
• 2,3-Dimethylbenzyllamine
• AKOS000169465
• CHEMBL268979
• FT-0609712
• MFCD00052680
• SY002793
• DB-019788

• MDL： MFCD00052680
• Inchi： 1S/C9H13N/c1-7-4-3-5-9(6-10)8(7)2/h3-5H,6,10H2,1-2H3
• InChI Key： UKLRWOHZBISUMI-UHFFFAOYSA-N
• SMILES： NCC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.5

Experimental Properties

• Density: 0.97
• Melting Point: NA
• Boiling Point: 118-120 ºC (15 mmHg)
• Flash Point: 95.0±8.5 °C
• Refractive Index: 1.537
• PSA: 26.02000
• LogP: 2.46240
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2,3-Dimethylbenzylamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2735
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：AIR SENSITIVE, CORROSIVE
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3-Dimethylbenzylamine

2,3-Dimethylbenzylamine (CAS No. 51586-20-0): An Overview of Its Properties, Applications, and Recent Research

2,3-Dimethylbenzylamine (CAS No. 51586-20-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with two methyl groups at the 2 and 3 positions, and an amino group attached to the benzyl moiety. The combination of these functional groups imparts a range of chemical and physical properties that make 2,3-Dimethylbenzylamine a valuable intermediate in various synthetic processes.

The chemical formula of 2,3-Dimethylbenzylamine is C₉H₁₃N, and it has a molecular weight of approximately 135.20 g/mol. This compound is typically synthesized through the reductive amination of 2,3-dimethylbenzaldehyde with ammonia or an amine derivative. The synthesis process can be optimized to achieve high yields and purity levels, making it suitable for both laboratory-scale and industrial applications.

In terms of physical properties, 2,3-Dimethylbenzylamine is a colorless liquid at room temperature with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point is around 180°C at atmospheric pressure, and it exhibits moderate volatility under standard conditions.

The chemical reactivity of 2,3-Dimethylbenzylamine is influenced by its functional groups. The amino group can participate in various reactions such as acylation, alkylation, and condensation reactions. Additionally, the presence of the benzene ring with two methyl substituents provides opportunities for electrophilic aromatic substitution reactions. These properties make 2,3-Dimethylbenzylamine a valuable building block in the synthesis of more complex organic molecules.

In the pharmaceutical industry, 2,3-Dimethylbenzylamine has been explored as an intermediate in the synthesis of several drugs and drug candidates. For instance, it has been used in the preparation of certain antiviral agents and anti-inflammatory compounds. Recent research has also highlighted its potential as a precursor for novel therapeutic agents targeting specific biological pathways. The ability to modify the structure of 2,3-Dimethylbenzylamine through various synthetic transformations allows for the development of compounds with tailored pharmacological properties.

Beyond pharmaceutical applications, 2,3-Dimethylbenzylamine finds use in materials science and polymer chemistry. It can serve as a monomer or co-monomer in the synthesis of functional polymers with unique properties such as enhanced thermal stability or improved mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

In recent years, there has been growing interest in the environmental impact of organic compounds used in industrial processes. Studies have shown that 2,3-Dimethylbenzylamine can be synthesized using greener methods that reduce waste generation and energy consumption. For example, catalytic hydrogenation processes using environmentally friendly catalysts have been developed to improve the sustainability of its production.

The safety profile of 2,3-Dimethylbenzylamine is an important consideration for its use in various applications. While it is generally considered safe when handled properly under controlled conditions, appropriate safety measures should be followed to prevent exposure to skin or inhalation. Occupational exposure limits have been established to ensure worker safety during handling and processing.

In conclusion, 2,3-Dimethylbenzylamine (CAS No. 51586-20-0) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique chemical structure and reactivity make it an essential building block for the synthesis of pharmaceuticals, polymers, and other advanced materials. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions to pressing scientific challenges.